Cas no 1208076-41-8 (3-Bromo-5-trifluoromethylbenzenethiol)

• Product Name: 3-Bromo-5-trifluoromethylbenzenethiol
• CAS No: 1208076-41-8
• MF: C₇H₄BrF₃S
• MW: 257.070870399475
• MDL: MFCD12026127
• CID: 4577520
• PubChem ID: 50997999
• Update Time: 2025-11-02

3-Bromo-5-trifluoromethylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-trifluoromethylbenzenethiol

• MDL： MFCD12026127
• Inchi： 1S/C7H4BrF3S/c8-5-1-4(7(9,10)11)2-6(12)3-5/h1-3,12H
• InChI Key： BIOUKJLBCCXLHW-UHFFFAOYSA-N
• SMILES： C1(S)=CC(C(F)(F)F)=CC(Br)=C1

Computed Properties

• Exact Mass: 255.91692g/mol
• Monoisotopic Mass: 255.91692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Bromo-5-trifluoromethylbenzenethiol

Introduction to 3-Bromo-5-trifluoromethylbenzenethiol (CAS No: 1208076-41-8)

3-Bromo-5-trifluoromethylbenzenethiol, identified by the Chemical Abstracts Service Number (CAS No) 1208076-41-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of thiophenols, characterized by the presence of a sulfur atom bonded to a hydrogen atom in an aromatic ring. The structural features of 3-bromo-5-trifluoromethylbenzenethiol, including the bromine and trifluoromethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and drug development.

The significance of 3-bromo-5-trifluoromethylbenzenethiol lies in its utility as a building block in the synthesis of more complex molecules. The bromine atom provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures. These types of structures are prevalent in many pharmacologically active compounds. Additionally, the trifluoromethyl group enhances lipophilicity and metabolic stability, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 3-Bromo-5-trifluoromethylbenzenethiol has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in the preparation of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethyl group, in particular, has been shown to modulate binding affinity and selectivity, thereby improving drug potency.

The pharmaceutical industry has increasingly leveraged halogenated aromatic compounds like 3-bromo-5-trifluoromethylbenzenethiol due to their versatility and reactivity. The bromine substituent allows for easy introduction of other functional groups, enabling the construction of diverse molecular architectures. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where rapid diversification of the chemical space is essential for identifying lead compounds.

Moreover, the thiol group in 3-bromo-5-trifluoromethylbenzenethiol offers opportunities for further derivatization. Thiols can participate in various chemical reactions, including oxidation to form disulfides or conjugation with other biomolecules via disulfide bonds. These properties make it useful in designing probes for biochemical assays and in the development of bioconjugates for targeted drug delivery systems.

Recent advancements in computational chemistry have also highlighted the importance of 3-bromo-5-trifluoromethylbenzenethiol as a scaffold for drug discovery. Molecular modeling studies have predicted its potential interactions with biological targets, providing insights into its pharmacological profile. These computational approaches complement experimental efforts by accelerating the identification of promising candidates for further investigation.

The agrochemical sector has also shown interest in 3-bromo-5-trifluoromethylbenzenethiol, recognizing its potential as a precursor for developing novel pesticides and herbicides. The structural features present in this compound contribute to its ability to interact with biological targets in pests, offering a basis for designing compounds with improved efficacy and environmental safety.

In conclusion, 3-bromo-5-trifluoromethylbenzenethiol (CAS No: 1208076-41-8) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural attributes make it a valuable intermediate for synthetic chemistry, enabling the development of innovative therapeutic agents and agricultural products. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its role as a cornerstone in modern chemical biology.